2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C19H20N2O2S2/c1-2-23-15-8-9-16-17(12-15)25-19(21-16)24-13-18(22)20-11-10-14-6-4-3-5-7-14/h3-9,12H,2,10-11,13H2,1H3,(H,20,22)
• InChI Key: UTOOWFLLBHGSFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C19H20N2O2S2
• DSSTOX Substance ID: DTXSID70347313
• Molecular Weight: 372.5 g/mol
• CAS RN: 5348-88-9

Description

2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-phenylethyl)acetamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug development.

Scientific Research Applications

2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-phenylethyl)acetamide has been extensively studied for its potential applications in medicinal chemistry and drug development. Several studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory and pain-related disorders.

Mechanism of Action

The exact mechanism of action of 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-phenylethyl)acetamide is not fully understood. However, studies have suggested that the compound may exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins, as well as by modulating the activity of various signaling pathways involved in pain perception.
Biochemical and Physiological Effects:
Studies have shown that 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-phenylethyl)acetamide exhibits potent anti-inflammatory and analgesic effects in various animal models. The compound has been shown to reduce inflammation and pain in models of acute and chronic inflammation, as well as in models of neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-phenylethyl)acetamide is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the development of novel therapeutics for various inflammatory and pain-related disorders. However, the compound's complex synthesis method and limited availability may pose challenges for its use in lab experiments.

Future Directions

There are several future directions for research on 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-phenylethyl)acetamide. One area of interest is the development of novel drug delivery systems that can enhance the compound's bioavailability and efficacy. Additionally, further studies are needed to elucidate the compound's mechanism of action and to identify potential targets for therapeutic intervention. Finally, there is a need for more extensive studies on the compound's safety and toxicity profile to ensure its suitability for clinical use.

Synthesis Methods

The synthesis of 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(2-phenylethyl)acetamide is a complex process that involves several steps. The synthesis typically starts with the reaction of 2-aminobenzenethiol with 6-ethoxy-1,3-benzothiazole-2-thiol. The resulting intermediate is then reacted with N-(2-bromoethyl)acetamide to yield the final product.